N-[2-[(5-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)methylamino]ethyl]adamantane-1-carboxamide

• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol
• IUPAC Name: N-[2-[(5-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)methylamino]ethyl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H32N2O3/c1-15-3-2-4-20-21(15)28-19(14-27-20)13-24-5-6-25-22(26)23-10-16-7-17(11-23)9-18(8-16)12-23/h2-4,16-19,24H,5-14H2,1H3,(H,25,26)
• InChI Key: QKQSDPQVNKEJPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)OCC(O2)CNCCNC(=O)C34CC5CC(C3)CC(C5)C4
• Synonyms: HT 90B; HT-90B; N-((2-(8-methyl-1,4-benzodioxane-2-ylmethyl)amino)ethyl)tricyclo(3,3,1,1(3,7))decane-1-carboxamide

Description

HT-90B, also known as WANNATE HT-90B, is an aliphatic polyisocyanate based on hexamethylene diisocyanate. It is dissolved in 10% n-butyl acetate and appears as a colorless to slightly yellowish clear liquid. This compound is primarily used as a hardener component for lightfast two-component polyurethane coatings, which exhibit high resistance to chemicals and weathering, very good gloss retention, and outstanding mechanical properties .

Preparation Methods

HT-90B is synthesized from hexamethylene diisocyanate. The compound is dissolved in 10% n-butyl acetate to form a solution. The industrial production of HT-90B involves the careful control of reaction conditions to ensure the desired properties of the final product. The process includes maintaining specific temperatures and protecting the compound from moisture, heat, and foreign materials .

Chemical Reactions Analysis

HT-90B undergoes several types of chemical reactions, including:

Oxidation and Reduction: HT-90B can participate in oxidation and reduction reactions, although specific details on these reactions are not widely documented.

Substitution: HT-90B can undergo substitution reactions, particularly in the presence of polyacrylates or polyester polyols, which are preferred co-reactants.

Common reagents and conditions used in these reactions include esters, ketones, and aromatic hydrocarbons such as ethyl acetate, butyl acetate, methoxypropylacetate, acetone, methyl ethyl ketone, methyl isobutyl ketone, cyclohexanone, toluene, xylene, and solvent naphtha 100 . The major products formed from these reactions are polyurethane coatings with high resistance to chemicals and weathering .

Scientific Research Applications

HT-90B has a wide range of scientific research applications, including:

Chemistry: HT-90B is used in the synthesis of polyurethane coatings, which are essential in various industrial applications.

Industry: HT-90B is extensively used in the automotive refinishing, transportation, industrial finishing, and plastics industries due to its excellent weather resistance, chemical resistance, gloss retention, and mechanical properties.

Mechanism of Action

HT-90B exerts its effects through its chemical interactions with polyacrylates or polyester polyols. The compound acts as a hardener component, forming strong chemical bonds that result in the formation of durable polyurethane coatings. These coatings exhibit high resistance to chemicals and weathering, very good gloss retention, and outstanding mechanical properties .

Comparison with Similar Compounds

HT-90B is unique in its combination of properties, including high resistance to chemicals and weathering, very good gloss retention, and outstanding mechanical properties. Similar compounds include:

Hexamethylene diisocyanate (HDI): The base compound for HT-90B, used in various polyurethane coatings.

Polyacrylates: Often used as co-reactants with HT-90B to enhance the properties of the final product.

Polyester polyols: Another common co-reactant with HT-90B, contributing to the formation of durable polyurethane coatings.

HT-90B stands out due to its specific formulation and the balance of properties it offers, making it a preferred choice for applications requiring high-performance coatings.